Cas no 85929-96-0 (2-tert-Butylpyrimidin-5-ol)

• Product Name: 2-tert-Butylpyrimidin-5-ol
• CAS No: 85929-96-0
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• MDL: MFCD10696943
• CID: 1843341
• PubChem ID: 163499
• Update Time: 2025-04-21

2-tert-Butylpyrimidin-5-ol Chemical and Physical Properties

Names and Identifiers

• 2-tert-Butylpyrimidin-5-ol
• 5-pyrimidinol, 2-(1,1-dimethylethyl)-
• 2-(1,1-dimethylethyl)-5-pyrimidinol
• DTXSID1072927
• Q27118049
• 2-(tert-Butyl)pyrimidin-5-ol
• CHEBI:38952
• PS-20381
• AB58590
• SCHEMBL1698272
• AKOS006304833
• 85929-96-0
• 2-tert-butyl-pyrimidin-5-ol
• P19546

• MDL： MFCD10696943
• Inchi： 1S/C8H12N2O/c1-8(2,3)7-9-4-6(11)5-10-7/h4-5,11H,1-3H3
• InChI Key： JARZKOYAUVCWCZ-UHFFFAOYSA-N
• SMILES： OC1C=NC(C(C)(C)C)=NC=1

Computed Properties

• Exact Mass: 152.094963011g/mol
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46Ų